Cas no 56397-02-5 (Phosphonic acid, [(butylamino)methyl]-, diethyl ester)

Phosphonic acid, [(butylamino)methyl]-, diethyl ester structure
56397-02-5 structure
Product name:Phosphonic acid, [(butylamino)methyl]-, diethyl ester
CAS No:56397-02-5
MF:C9H22NO3P
MW:223.249643802643
CID:1598921

Phosphonic acid, [(butylamino)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(butylamino)methyl]-, diethyl ester
    • Phosphonic acid, P-[(butylamino)methyl]-, diethyl ester
    • Inchi: 1S/C9H22NO3P/c1-4-7-8-10-9-14(11,12-5-2)13-6-3/h10H,4-9H2,1-3H3
    • InChI Key: YPFMUGXBPOUDQQ-UHFFFAOYSA-N
    • SMILES: P(CNCCCC)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 223.13386

Experimental Properties

  • Density: 1.002±0.06 g/cm3(Predicted)
  • Boiling Point: 109-113 °C(Press: 0.4 Torr)
  • PSA: 47.56
  • pka: 7.76±0.20(Predicted)

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